Cas no 354146-82-0 (N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide)

• Product Name: N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide
• CAS No: 354146-82-0
• MF: C₁₄H₁₅N₃O₄S
• MW: 321.351601839066
• CID: 5015513
• Update Time: 2025-05-25

N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• (E)-N-(2-(2-(furan-2-ylmethylene)hydrazinyl)-2-oxoethyl)-4-methylbenzenesulfonamide
• STK362158
• ST50758993
• N-((1E)-2-(2-furyl)-1-azavinyl)-2-{[(4-methylphenyl)sulfonyl]amino}acetamide
• N-{2-[(2E)-2-(furan-2-ylmethylidene)hydrazinyl]-2-oxoethyl}-4-methylbenzenesulfonamide (non-preferred name)
• N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide

• Inchi： 1S/C14H15N3O4S/c1-11-4-6-13(7-5-11)22(19,20)16-10-14(18)17-15-9-12-3-2-8-21-12/h2-9,16H,10H2,1H3,(H,17,18)/b15-9+
• InChI Key： YUYJVZJTDRLVLY-OQLLNIDSSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NCC(N/N=C/C1=CC=CO1)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 493
• XLogP3: 1.6
• Topological Polar Surface Area: 109

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Tosyl compounds

Additional information on N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide

Recent Advances in the Study of N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide (CAS: 354146-82-0)

The compound N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide (CAS: 354146-82-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent inhibitor of specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. The furan and sulfonamide moieties in its structure are believed to contribute to its high binding affinity and selectivity towards target proteins. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits nanomolar inhibitory activity against COX-2, suggesting its potential as a novel anti-inflammatory agent.

In addition to its anti-inflammatory properties, preliminary data from in vitro assays indicate that N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide may also possess antitumor activity. Research conducted at the University of Cambridge revealed that the compound induces apoptosis in certain cancer cell lines by modulating the PI3K/AKT signaling pathway. These findings were further supported by molecular docking studies, which showed strong interactions between the compound and key residues in the AKT binding pocket.

The synthesis of this compound has also been optimized in recent years. A 2022 patent application (WO2022156789) described an improved synthetic route that increases yield and purity while reducing the use of hazardous reagents. This advancement is particularly significant for scaling up production for preclinical and clinical studies.

Despite these promising developments, challenges remain in understanding the compound's pharmacokinetic profile and potential off-target effects. Ongoing research aims to address these gaps through comprehensive ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies and in vivo models. The results of these investigations will be critical for determining the compound's suitability for further drug development.

In conclusion, N-({N'-(1E)-(furan-2-yl)methylidenehydrazinecarbonyl}methyl)-4-methylbenzene-1-sulfonamide represents a promising candidate for therapeutic development, with demonstrated activity against inflammatory and oncogenic targets. Future research should focus on elucidating its mechanism of action in greater detail and evaluating its efficacy in animal models of disease. The continued exploration of this compound may yield valuable insights for the design of next-generation small-molecule therapeutics.